Toluene-2,4-disulfonyl chloride
Overview
Description
Toluene-2,4-disulfonyl chloride is a useful research compound. Its molecular formula is C7H6Cl2O4S2 and its molecular weight is 289.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Toluene-2,4-disulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Toluene-2,4-disulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Toluene-2,4-disulfonyl chloride is used in the synthesis of poly(4,4′-cyclopentylidene diphenylene toluene-2,4-disulfonate) (PSBPT). This polymer demonstrates high tensile strength and excellent hydrolytic stability towards acids and alkalis. Its thermal stability and decomposition characteristics were also studied (Rajkotia, Kamani, & Parsania, 1997).
Another application is in the synthesis of cardo polysulfonates of 1,1′-bis(4-hydroxy phenyl)cyclohexane with benzene-1,3 and toluene-2,4-disulfonyl chlorides. These polymers exhibit good biological activity against certain organisms and have excellent hydrolytic stability (Desai, Dayal, & Parsania, 1996).
The synthesis and characterization of Poly(1,1′-bi-2-naphthylidene toluene-2,4-disulfonate) (PBNTDS) using toluene-2,4-disulfonyl chloride has been reported. PBNTDS has been found to be thermally stable up to about 285°C in an inert atmosphere and undergoes a single-step decomposition reaction (Patel & Parsania, 2010).
Toluene-2,4-disulfonyl chloride is also utilized in the production of high-temperature blowing agents for rubber and plastics. p-Toluene sulfonyl semicarbazide, a derivative, serves as an effective blowing agent for high-temperature processing plastics (Hunter, Root, & Morrisey, 1967).
In the field of gas separation, toluene sulfonyl derivatives like 1-butylsulfonate-3-methylimidazolium P-toluene sulfonate have been synthesized and used in supported ionic liquid membranes for effective CO2 separation (Swati et al., 2020).
properties
IUPAC Name |
4-methylbenzene-1,3-disulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2O4S2/c1-5-2-3-6(14(8,10)11)4-7(5)15(9,12)13/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLMMQDZNOXYEBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)Cl)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20950316 |
Source
|
| Record name | 4-Methylbenzene-1,3-disulfonyl dichloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20950316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Toluene-2,4-disulfonyl chloride | |
CAS RN |
2767-77-3 |
Source
|
| Record name | Toluene-2,4-disulfonyl chloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49753 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Methylbenzene-1,3-disulfonyl dichloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20950316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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